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For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines and standardized protocols for the application

of methomyl in a field crop research setting. Methomyl is a broad-spectrum carbamate

insecticide that provides rapid knockdown of a wide range of pests through inhibition of the

enzyme acetylcholinesterase.[1][2][3][4] Its efficacy as a contact and stomach poison makes it

a valuable tool for managing sudden pest outbreaks in various agricultural systems.[2][4]

Product Formulations and Properties
Methomyl is available in several formulations, each with specific properties that influence its

preparation and application. The most common formulations for field research include:

Soluble Liquid (SL/SC): Formulations like Methomyl 200 SL or 40% SC are water-miscible

liquids that are diluted with water for spray application.[5][6]

Water Soluble Powder (SP): Formulations like Methomyl 90 SP are powders that dissolve in

water to form a true solution.[1]

It is crucial to consult the specific product label for detailed mixing instructions.[5] Generally, the

spray tank should be half-filled with clean water before adding the required quantity of

methomyl, followed by agitation and filling the tank to the final volume.[5]

General Application Parameters
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Effective pest control with methomyl is contingent on proper timing, thorough coverage, and

adherence to recommended application rates.[2][7] Applications should be initiated when pest

populations are first observed or reach economically damaging levels, targeting early larval

stages for optimal results.[2][7][8]

Table 1: Recommended Methomyl Application Rates for
Selected Crops and Pests
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Crop Pest(s)
Formulation
Example

Application
Rate (per
Hectare)

Application
Rate (per
100L Water)

Critical
Comments

Adzuki Beans Heliothis
Methomyl

225

0.5 - 1.0 L/ha

(Ovicidal) 1.5

- 2.0 L/ha

(Larvicidal)

-

Use lower

rates for eggs

and small

larvae; higher

rates for

heavy

infestations

and larger

larvae.[8]

Apples
Lightbrown

Apple Moth

Methomyl

225
- 150 - 200 mL

Apply at calyx

stage and

repeat every

14 days as

needed.[7][8]

Cotton Heliothis
Methomyl

225
0.5 - 1.0 L/ha -

Ovicidal/Larvi

cidal rate.

Monitor crops

every 2-3

days for egg

and larval

numbers.[8]

[9]

Cruciferae

(Cabbage,

etc.)

Diamondback

Moth, Aphids

Methomyl 90

SP
- 55 g

Apply as a

full cover

spray. Repeat

as necessary.

[1]

Maize,

Sorghum

African

Bollworm,

Armyworm

Methomyl

200 SL

Up to 400 L

spray

mixture/ha

225 mL For

armyworms,

spraying at

dusk is

recommende
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d as they

feed mainly in

the evening.

[5][8][9]

Potatoes
Potato Tuber

Moth

Methomyl

200 SL

Up to 1000 L

spray

mixture/ha

-

Begin

applications

one month

after planting

and repeat

weekly.[5]

Tomatoes

Leafminer,

Aphids,

Thrips

Methomyl

200 SL

Up to 500 L

spray

mixture/ha

225 mL

Apply as a

full cover

spray and

repeat at 7 to

10-day

intervals.[5]

Table 2: Recommended Spray Volumes for Ground
Application

Application Type
Spray Volume
(Liters per Hectare)

Target Crops Source

Low Volume 100 - 200 L/ha General Field Crops [5]

Standard Volume Up to 400 L/ha
Maize, Sorghum,

Cruciferae
[5]

High Volume Up to 500 L/ha Tomatoes, Beans [5]

High Volume

(Thorough Wetting)
Up to 1000 L/ha Potatoes, Hops [5][8]

Note: Always add a non-ionic agricultural wetting agent at a rate of 0.025% active material

(e.g., 25 mL per 100 L of spray mixture) to enhance coverage.[8]
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Field Efficacy Trial Protocol
This protocol outlines the methodology for conducting a field trial to evaluate the efficacy of

methomyl against a target pest. The design is based on established principles for agricultural

pesticide trials.[10][11]

Objective: To determine the efficacy of a methomyl formulation in controlling a specific insect

pest on a designated field crop compared to an untreated control and/or a reference product.

Materials:

Methomyl formulation

Reference insecticide (optional)

Non-ionic surfactant/wetting agent

Calibrated sprayer (e.g., backpack or tractor-mounted boom sprayer)

Personal Protective Equipment (PPE)

Plot marking equipment (stakes, flags)

Data collection tools (hand lens, counters, data sheets)

Methodology:

Site Selection: Choose a trial area with a known, uniform history of pest infestation and

consistent soil type.

Experimental Design:

Employ a Randomized Complete Block Design (RCBD) to minimize the effects of field

variability.[10]

Establish at least four replicate blocks.

Within each block, randomly assign each treatment (e.g., Methomyl Rate 1, Methomyl
Rate 2, Reference Product, Untreated Control) to an experimental plot.[11]
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Plot Establishment:

Demarcate individual plots of a uniform size and shape (e.g., 5m x 10m).

Ensure buffer zones between plots to prevent spray drift.

Pre-Application Assessment:

Conduct a baseline assessment of pest populations in each plot 24 hours before

application. This may involve insect counts per plant, sweep net samples, or other relevant

scouting methods.

Treatment Preparation and Application:

Calibrate the spray equipment to ensure accurate and uniform application volume.

Prepare the spray solutions for each treatment according to the rates specified in the trial

protocol. Add a non-ionic wetting agent as required.[8]

Apply the treatments to their randomly assigned plots, taking care to avoid drift. Spray the

untreated control plots with water only.

Post-Application Assessment:

Collect data on pest populations at set intervals (e.g., 1, 3, 7, and 14 days after

application).

Assess crop for any signs of phytotoxicity (e.g., leaf yellowing, stunting).

Record environmental conditions (temperature, wind speed) during and after application.

Data Analysis:

Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance

- ANOVA) to determine significant differences between treatments.

Calculate the percentage of pest reduction for each treatment relative to the untreated

control.
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Residue Sample Collection Protocol
Objective: To collect crop samples for the analysis of methomyl residues over time.

Sampling Design: Following application in a dedicated residue trial, collect samples at

predetermined intervals (e.g., 2 hours, 1, 3, 7, 10, and 14 days after the final application).[12]

Sample Collection: From the central rows of each plot, collect a representative sample of the

raw agricultural commodity (e.g., fruits, leaves, grain).

Sample Handling: Place samples in labeled, clean bags and immediately freeze them to

prevent residue degradation.

Analysis: Analyze samples using a validated method such as Gas Chromatography (GC) or

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) to quantify methomyl
residues.[13][14] The half-life of the residue can then be calculated from the dissipation

curve.[12]

Visualizations: Workflows and Mechanisms
Experimental Workflow for Methomyl Efficacy Trial
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Caption: Workflow for a standard field efficacy trial.
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Methomyl's Mode of Action: Cholinesterase Inhibition
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Caption: Mechanism of methomyl as an acetylcholinesterase inhibitor.

Logical Flow for Methomyl Application Decisions
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Caption: Decision-making process for methomyl application in research.
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Methomyl is highly toxic to mammals and poses a significant risk if not handled correctly.[3][4]

Strict safety measures are essential during all stages of handling and application.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, coveralls, eye protection, and a respirator, as specified by the product label.

Restricted Use: In many regions, methomyl is a restricted-use pesticide, meaning it may

only be sold to and used by registered pest control operators or under their direct

supervision.[5]

Re-entry Interval (REI): Observe all pre-harvest intervals (PHI) and re-entry intervals (REI)

as stated on the label to protect workers and ensure residues are below maximum residue

limits (MRLs).[2][5]

Environmental Protection: Methomyl is very toxic to aquatic life and bees.[1][7] Avoid

application during times when bees are actively foraging and prevent drift or runoff into non-

target areas and water bodies.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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